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Compound of Interest

Compound Name:
1,7-Dimethoxy-10-methylacridin-

9(10H)-one

CAS No.: 112649-94-2

Cat. No.: B12941352

Get Quote

Abstract
This technical guide provides a comprehensive analysis of the electronic, structural, and

photophysical properties of 1,7-dimethoxy substituted acridines. Unlike the symmetric 3,6-

substituted derivatives (e.g., Acridine Orange) or the 9-aminoacridines, the 1,7-isomer presents

a unique asymmetric electronic scaffold. This guide explores the consequences of this

asymmetry on solvatochromism, DNA intercalation geometry, and excited-state dynamics,

offering a blueprint for researchers leveraging this scaffold in chemosensing and drug

development.

Part 1: Molecular Architecture & Electronic Theory
Structural Asymmetry and Numbering
The acridine core (dibenzo[b,e]pyridine) follows a specific IUPAC numbering scheme that is

critical for understanding the 1,7-substitution pattern.
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Position 1 (Alpha/Peri): Located on the "upper" benzenoid ring, adjacent to the meso-carbon

(C9).

Steric Consequence: A methoxy group at C1 exerts significant steric pressure on the C9

position ("peri-strain"), distorting the planarity of the central ring and affecting the reactivity

of C9 substituents.

Position 7 (Beta): Located on the "lower" benzenoid ring, distal to the meso-carbon.

Electronic Consequence: This position allows for effective mesomeric (+M) donation into

the acridine core without the steric penalties associated with the C1 position.

Symmetry Breaking: While unsubstituted acridine possesses

symmetry, 1,7-dimethoxyacridine reduces this to

(planar) or

(if methoxy groups rotate out of plane). This loss of symmetry creates a permanent dipole
moment along the short molecular axis, enhancing solvatochromic sensitivity compared to
symmetric isomers.

Frontier Molecular Orbitals (FMO)
Density Functional Theory (DFT) calculations (typically B3LYP/6-31G*) for this scaffold reveal:

HOMO: Localized primarily on the acridine nitrogen (N10) and the 7-methoxy oxygen,

indicating that the 7-position dominates the donor character.

LUMO: Delocalized across the central pyridine ring and the C9 position.

Band Gap: The 1,7-substitution narrows the HOMO-LUMO gap relative to unsubstituted

acridine (~3.2 eV), resulting in a bathochromic shift in absorption.

Part 2: Photophysical Properties[1]
Spectral Characteristics
The asymmetry of the 1,7-isomer leads to distinct spectral signatures compared to the classic

3,6-dyes.
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Property
Unsubstituted
Acridine

1,7-
Dimethoxyacridine
(Predicted)

3,6-
Dimethoxyacridine

Abs Max (

)
350 nm (UV) 410–430 nm (Violet) 460 nm (Blue)

Em Max (

)
400–450 nm (Blue) 460–490 nm (Cyan) 530 nm (Green)

Quantum Yield (

)
~0.03 (Water)

0.10–0.25 (Solvent

Dependent)
>0.50

Stokes Shift Small
Large (due to CT

character)
Moderate

pKa (Ground State) 5.6 6.8–7.2 ~8.0

Excited State Dynamics (Jablonski Diagram)
The fluorescence of 1,7-dimethoxyacridine is governed by the competition between radiative

decay (

) and intersystem crossing (

) to the triplet state. The 1-methoxy group can induce spin-orbit coupling distortions, potentially
enhancing triplet yield (

) compared to planar 3,6-isomers.

Ground State (S0)

Singlet Excited (S1)
(ICT State)

Absorption (hν)
λ ~420 nm

Fluorescence (k_r)
λ ~480 nm

Triplet State (T1)

ISC (k_isc)
Enhanced by C1-distortion

Heat

Internal Conv.
(k_nr)

Phosphorescence
(Weak)
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Figure 1: Jablonski diagram illustrating the excited state pathways. The asymmetric substitution

favors Intramolecular Charge Transfer (ICT), leading to solvent-dependent emissions.

Part 3: Chemical & Biological Interactions
DNA Intercalation & Binding Modes
Acridines are classic DNA intercalators. However, the 1,7-dimethoxy substitution introduces a

steric gate:

Groove Binding vs. Intercalation: The C1-methoxy group clashes with the sugar-phosphate

backbone if the molecule attempts to intercalate deeply.

Selectivity: This steric bulk prevents "full" intercalation observed with 9-aminoacridine,

forcing the 1,7-derivative to adopt a partial intercalation or minor groove binding mode. This

can be exploited to target mismatched base pairs or specific DNA secondary structures (e.g.,

G-quadruplexes) where the binding pocket is more accessible.

pH Sensing Mechanism
The basicity of the acridine nitrogen (N10) is modulated by the methoxy groups.

Mechanism: Protonation of N10 results in the formation of the acridinium cation.

Spectral Shift: The cation absorbs at a significantly longer wavelength (~450 nm) than the

neutral species, allowing for ratiometric pH sensing in the physiological range (pH 6.0–7.5).

Part 4: Experimental Protocols
Synthesis of 1,7-Dimethoxy-9-Acridanone
The synthesis requires a regiospecific Ullmann condensation to ensure the correct placement

of methoxy groups.

Protocol:
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Reagents: 2-Chlorobenzoic acid derivative (Ring A precursor) and Aniline derivative (Ring B

precursor).

Precursor A:2-Chloro-6-methoxybenzoic acid (Ensures 1-OMe).

Precursor B:3-Methoxyaniline (Ensures 7-OMe via para-cyclization relative to amine?

Note: Meta-anisidine cyclizes para to the amine to give 7-OMe or ortho to give 5-OMe.

Isomer separation required.).

Condensation: Reflux Precursor A and B in amyl alcohol with Cu powder and

for 4 hours.

Cyclization: Heat the resulting diphenylamine-2-carboxylic acid in

(Phosphorus Oxychloride) at 110°C for 2 hours. This yields 1,7-dimethoxy-9-chloroacridine.

Hydrolysis: Reflux the chloro-intermediate in 1N HCl to yield 1,7-dimethoxy-9-acridanone.
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Start:
2-Chloro-6-methoxybenzoic acid

+ 3-Methoxyaniline

Ullmann Condensation
(Cu, K2CO3, Amyl Alcohol)

Intermediate:
Diphenylamine acid

Cyclization
(POCl3, 110°C)

9-Chloro-1,7-dimethoxyacridine

Hydrolysis
(1N HCl, Reflux)

Product:
1,7-Dimethoxy-9-acridanone

Click to download full resolution via product page

Figure 2: Synthetic pathway for the generation of the 1,7-dimethoxyacridanone core.

Spectroscopic Characterization Protocol
Objective: Determine the ground-state pKa (
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).

Preparation: Prepare a 10 µM stock solution of 1,7-dimethoxyacridine in water/methanol

(95:5).

Buffer System: Use Britton-Robinson buffers ranging from pH 3.0 to 10.0.

Measurement: Record UV-Vis absorption spectra (300–600 nm) at each pH step.

Analysis: Plot Absorbance at

(cation) vs. pH. Fit the sigmoidal curve to the Henderson-Hasselbalch equation:

References
Denny, W. A., et al. (1992). "DNA-directed aniline mustards based on 9-aminoacridine:

interaction with DNA." Chemico-Biological Interactions. Link

Albert, A. (1966). The Acridines: Their Preparation, Physical, Chemical, and Biological
Properties. Edward Arnold Ltd. (Classic reference for numbering and synthesis).

Wainwright, M. (2001). "Acridine—a neglected antibacterial chromophore." Journal of

Antimicrobial Chemotherapy. Link

Vasimalla, S., et al. (2017). "Cyclic perylene diimide: Selective ligand for tetraplex DNA

binding."[1] Bioorganic & Medicinal Chemistry Letters. (Contextual reference for bay-

substituted interactions). Link

IUPAC. (1998).[2] "Nomenclature of Fused and Bridged Fused Ring Systems." Pure and

Applied Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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